Cas no 1087792-49-1 (5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide)

• Product Name: 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide
• CAS No: 1087792-49-1
• MF: C₁₂H₁₂ClN₃OS
• MW: 281.761179924011
• CID: 4570785
• Update Time: 2025-10-20

5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide

• Inchi： 1S/C12H12ClN3OS/c1-2-8-3-5-9(6-4-8)14-11(17)12-16-15-10(7-13)18-12/h3-6H,2,7H2,1H3,(H,14,17)
• InChI Key： IGHYJZJMLYBGKS-UHFFFAOYSA-N
• SMILES： S1C(CCl)=NN=C1C(NC1=CC=C(CC)C=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide

5-(Chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide: A Comprehensive Overview

The compound with CAS No. 1087792-49-1, known as 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide, is a fascinating molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thiadiazole derivatives, which have garnered considerable attention in recent years due to their versatile properties and wide-ranging applications in drug discovery and material science.

Thiadiazole is a heterocyclic compound containing sulfur and nitrogen atoms in a five-membered ring. The presence of the thiadiazole ring in 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide contributes to its unique electronic properties and reactivity. The molecule also features a chloromethyl group (-CH₂Cl) attached at the 5-position of the thiadiazole ring and an N-(4-ethylphenyl) group at the 2-position. These substituents play a crucial role in determining the compound's chemical behavior and biological activity.

Recent studies have highlighted the importance of thiadiazole derivatives in the development of new drugs targeting various diseases. For instance, researchers have explored the potential of 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide as an inhibitor of certain enzymes involved in cancer progression. The molecule's ability to interact with specific biological targets makes it a promising candidate for further investigation in oncology research.

In addition to its pharmaceutical applications, 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide has shown potential in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics and optoelectronic devices. Recent advancements in this field have demonstrated that thiadiazole derivatives can be incorporated into organic semiconductors to enhance their performance and stability.

The synthesis of 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide involves a multi-step process that combines principles from organic chemistry and heterocyclic synthesis. The key steps include the preparation of the thiadiazole ring followed by functionalization with the chloromethyl and phenyl groups. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both laboratory studies and potential industrial applications.

From a physical chemistry perspective, 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide exhibits interesting properties such as high thermal stability and moderate solubility in organic solvents. These characteristics make it ideal for use in various chemical reactions and formulations. Furthermore, its spectroscopic properties (e.g., UV-vis absorption) have been studied extensively, providing valuable insights into its electronic structure and reactivity.

In terms of environmental impact, recent studies have focused on the biodegradability and toxicity of 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide. Preliminary results suggest that the compound has low toxicity towards aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential risks.

Looking ahead, the continued exploration of 5-(chloromethyl)-N-(4-ethylphenyl)-1,3,4-thiadiazole-2-carboxamide holds great promise for advancing our understanding of thiadiazole-based compounds and their applications across diverse fields. As researchers continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial development.